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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct research on the biological activity of cis-2-Tridecenal is limited. This

document summarizes the known biological activities of Coriandrum sativum

(coriander/cilantro) essential oil, where 2-tridecenal, primarily as its trans isomer, is a

recognized constituent. The biological activities discussed are attributed to the complex mixture

of compounds in the essential oil, including various aldehydes, and are presented here as a

proxy for the potential activities of cis-2-Tridecenal.

Introduction
cis-2-Tridecenal is an unsaturated aldehyde that, along with its trans isomer, is found as a

minor component in the essential oil of Coriandrum sativum L. (coriander or cilantro). The

characteristic aroma of cilantro is largely attributed to a mixture of aldehydes. While the trans

isomer, (E)-2-dodecenal, is often a more abundant aldehyde in cilantro leaves, the presence

and biological contribution of cis-2-Tridecenal are of interest for its potential antimicrobial,

antifungal, and insecticidal properties. This whitepaper provides an in-depth overview of the

preliminary biological activities associated with the aldehyde-rich essential oil of Coriandrum

sativum, offering insights into the potential therapeutic and agrochemical applications of its

constituents, including cis-2-Tridecenal.
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The essential oil of Coriandrum sativum has demonstrated significant antimicrobial activity

against a range of foodborne pathogens and clinically relevant bacteria. This activity is largely

attributed to its high content of aldehydes and other volatile compounds.

Quantitative Antimicrobial Data
The antimicrobial efficacy of Coriandrum sativum essential oil has been quantified using

metrics such as the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal

Concentration (MBC).

Bacterial Strain MIC (% v/v) MBC (% v/v) Reference

Bacillus subtilis 0.0612 0.125 [1]

Staphylococcus

aureus
0.0612 - 0.125 0.125 [1]

Escherichia coli 1.0 1.0 [1]

Salmonella enterica 0.125 0.25 [1]

Table 1: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration

(MBC) of Coriandrum sativum essential oil against various bacterial strains.[1]

Experimental Protocol: Broth Microdilution Assay
The MIC and MBC values are typically determined using the broth microdilution method as

recommended by the Clinical and Laboratory Standards Institute (CLSI).

Preparation of Bacterial Inoculum: Bacterial strains are cultured on a suitable agar medium.

Colonies are then suspended in a sterile saline solution to achieve a turbidity equivalent to a

0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This

suspension is further diluted to obtain a final inoculum concentration of 5 x 10⁵ CFU/mL in

the test wells.

Preparation of Essential Oil Dilutions: The essential oil is serially diluted in a broth medium

(e.g., Mueller-Hinton Broth) within a 96-well microtiter plate to achieve a range of

concentrations.
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Inoculation and Incubation: Each well containing the diluted essential oil is inoculated with

the standardized bacterial suspension. The microtiter plate is then incubated at 37°C for 18-

24 hours.

Determination of MIC: The MIC is recorded as the lowest concentration of the essential oil

that completely inhibits visible bacterial growth.

Determination of MBC: An aliquot from the wells showing no visible growth is sub-cultured

onto an agar plate and incubated. The MBC is the lowest concentration that results in a

≥99.9% reduction in the initial inoculum.

Proposed Mechanism of Antimicrobial Action
Aldehydes are known to exert their antimicrobial effects primarily by disrupting the bacterial cell

membrane.[2] Their lipophilic nature allows them to partition into the lipid bilayer, leading to a

loss of membrane integrity and function. This disruption can result in the leakage of intracellular

components and dissipation of the proton motive force, ultimately leading to cell death. Some

aldehydes can also form covalent adducts with cellular macromolecules, further contributing to

their bactericidal effects.[3]
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Caption: Proposed mechanism of antimicrobial action for aldehydes.
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Coriandrum sativum essential oil also exhibits notable antifungal activity against various

pathogenic fungi, including yeasts and molds.

Quantitative Antifungal Data
The antifungal efficacy is commonly assessed by determining the MIC and Minimum Fungicidal

Concentration (MFC).

Fungal Strain MIC (% v/v) MFC (% v/v) Reference

Candida albicans 0.5 1.0 [1]

Table 2: Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC)

of Coriandrum sativum essential oil against Candida albicans.[1]

Experimental Protocol: Antifungal Susceptibility Testing
The antifungal activity is determined using a broth microdilution method similar to the

antibacterial assay, following guidelines from organizations like the CLSI.

Preparation of Fungal Inoculum: Fungal cultures are grown on a suitable medium (e.g.,

Sabouraud Dextrose Agar). A suspension is prepared in a sterile saline solution and adjusted

to a 0.5 McFarland standard. This is then diluted to achieve a final inoculum concentration of

0.5-2.5 x 10³ CFU/mL.

Preparation of Essential Oil Dilutions: Serial dilutions of the essential oil are prepared in a

suitable broth medium (e.g., RPMI 1640) in a 96-well microtiter plate.

Inoculation and Incubation: The wells are inoculated with the standardized fungal suspension

and incubated at 35°C for 24-48 hours.

Determination of MIC: The MIC is the lowest concentration of the essential oil that causes a

significant inhibition of fungal growth compared to the control.

Determination of MFC: Aliquots from wells with no visible growth are plated on agar, and the

MFC is the lowest concentration that shows no fungal growth after incubation.
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Proposed Mechanism of Antifungal Action
The antifungal mechanism of aldehydes is believed to involve the disruption of the fungal cell

membrane's integrity and function. A key target is the synthesis of ergosterol, an essential

component of the fungal cell membrane.[4] Inhibition of ergosterol synthesis leads to a

dysfunctional membrane, increased permeability, and ultimately, fungal cell death.
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Caption: Proposed mechanism of antifungal action for aldehydes.

Insecticidal Activity
The essential oil of Coriandrum sativum has been investigated for its insecticidal properties

against various stored product pests and disease vectors.
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Quantitative Insecticidal Data
The insecticidal activity is often expressed as the median lethal concentration (LC₅₀).

Insect Species LC₅₀ (µL/L air)
Exposure Time
(h)

Bioassay Type Reference

Tribolium

confusum
318.02 24 Fumigant [5]

Callosobruchus

maculatus
1.34 24 Fumigant [5]

Aedes aegypti

(larvae)
21.55 ppm 24 Larvicidal [6]

Table 3: Insecticidal activity of Coriandrum sativum seed essential oil.[5][6]

Experimental Protocol: Insecticidal Bioassays
Fumigant Toxicity Assay:

A specific number of adult insects are placed in a sealed container (e.g., a glass jar).

A filter paper impregnated with a known concentration of the essential oil is placed inside the

container, ensuring no direct contact with the insects.

The container is sealed, and mortality is recorded at different time intervals.

A control group with a filter paper treated only with the solvent is run in parallel.

Contact Toxicity Assay:

A filter paper is treated with a specific concentration of the essential oil and placed in a petri

dish.

A set number of insects are released onto the treated surface.

The petri dish is covered, and mortality is assessed after a defined period.
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Proposed Mechanism of Insecticidal Action
The insecticidal action of essential oil components, including aldehydes, is often neurotoxic.[7]

These compounds can interfere with the insect's nervous system by inhibiting key enzymes like

acetylcholinesterase (AChE).[8] AChE is responsible for breaking down the neurotransmitter

acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at the synapse,

causing continuous nerve impulses, paralysis, and ultimately, death of the insect.

cis-2-Tridecenal
(Aldehyde)

Acetylcholinesterase (AChE)

Inhibits

Inhibition of AChE

Acetylcholine Accumulation

Paralysis and Death

Click to download full resolution via product page

Caption: Proposed neurotoxic mechanism of insecticidal aldehydes.

Conclusion
While direct experimental data on the biological activity of cis-2-Tridecenal is currently lacking,

the well-documented antimicrobial, antifungal, and insecticidal properties of Coriandrum
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sativum essential oil, rich in various aldehydes, strongly suggest that cis-2-Tridecenal likely

contributes to these effects. The proposed mechanisms of action, primarily involving the

disruption of cellular membranes and inhibition of key enzymes, provide a solid foundation for

future research. Further studies are warranted to isolate cis-2-Tridecenal and evaluate its

specific biological activities to fully elucidate its potential as a therapeutic or agrochemical

agent. This will enable a more precise understanding of its contribution to the overall bioactivity

of coriander essential oil and its potential for development as a standalone active compound.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b15182187#preliminary-biological-activity-of-cis-2-
tridecenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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